Cas no 2248383-36-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate
• CAS No: 2248383-36-8
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 6602726
• PubChem ID: 165732364
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248383-36-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate
• EN300-6523069

• Inchi： 1S/C22H22N2O4/c1-2-23-14-12-22(13-15-23,16-8-4-3-5-9-16)21(27)28-24-19(25)17-10-6-7-11-18(17)20(24)26/h3-11H,2,12-15H2,1H3
• InChI Key： GMVUWSATGXGTLL-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC=CC=2)CCN(CC)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate (CAS No. 2248383-36-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate (CAS No. 2248383-36-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by its intricate molecular framework, which includes a substituted piperidine ring and an isoindole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The isoindoline core of the compound is a bicyclic system consisting of a benzene ring fused with a pyrrole ring, which is further oxidized to form the characteristic 1,3-dioxo group. This structural feature provides the molecule with enhanced stability and reactivity, which are crucial for its potential use in drug development. The 1-ethyl-4-phenylpiperidine moiety, on the other hand, introduces additional complexity and functionality to the molecule. The piperidine ring, a common structural motif in many bioactive compounds, is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the development of novel treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to interfere with the activity of kinases such as AKT and MAPK, which are often dysregulated in cancer cells. This property makes it a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-4-phenylpiperidine-4-carboxylate have also been extensively studied. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability ensures that it remains active in the body for an extended period, which is essential for maintaining therapeutic efficacy. Furthermore, the compound has shown low toxicity in preclinical studies, indicating its potential for safe use in humans.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1 -ethyl -4 -phenyl piperidine -4 -carboxylate involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the formation of the isoindoline core through cyclization reactions and the subsequent functionalization of the piperidine ring. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and clinical settings.

In conclusion, 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 - yl 1 -ethyl -4 -phenyl piperidine -4 -carboxylate (CAS No . 2248383 -36 -8 ) represents a significant advancement in medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further investigation . Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical applications . As our understanding of this compound continues to grow , it holds great promise for addressing unmet medical needs in various fields .